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Compound of Interest

Compound Name: MitoP

Cat. No.: B593281 Get Quote

Essential Safety and Handling Guide for MitoP
For researchers, scientists, and drug development professionals working with MitoP
(MitoPhenol), a crucial compound for measuring mitochondrial hydrogen peroxide, a thorough

understanding of safety and handling procedures is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans to ensure

the safe and effective use of this important research tool.

Chemical Identification and Properties

Property Value

Chemical Name
[(3-hydroxyphenyl)methyl]triphenyl-

phosphonium, monobromide

Synonym MitoPhenol

CAS Number 74597-01-6

Molecular Formula C25H22BrOP

Molecular Weight 449.3 g/mol

Appearance Crystalline solid

Storage Temperature -20°C
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Personal Protective Equipment (PPE)
Given that the toxicological properties of MitoP have not been thoroughly investigated, it is

imperative to handle it as a potentially hazardous substance. The following personal protective

equipment is mandatory when working with MitoP in its solid form or in solution:

PPE Category Required Equipment
Specifications and
Procedures

Eye Protection
Safety glasses with side

shields or safety goggles

Must be worn at all times in the

laboratory where MitoP is

handled.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Inspect gloves for integrity

before use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after handling.

Body Protection Laboratory coat
A standard lab coat is required

to protect against skin contact.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

When handling the solid

powder, especially if there is a

risk of generating dust, work in

a certified chemical fume hood

to avoid inhalation.

Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to maintain the integrity of MitoP
and ensure a safe laboratory environment.

Handling:

Avoid Contact: Do not ingest, inhale, or allow contact with eyes, skin, or clothing.

Weighing: When weighing the solid material, perform this task in a chemical fume hood or a

ventilated balance enclosure to minimize inhalation risk.
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Solution Preparation: MitoP is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF). When preparing solutions, add the solvent to the solid MitoP
slowly to avoid splashing. For aqueous buffers, it is recommended to first dissolve MitoP in

DMSO and then dilute with the buffer. Aqueous solutions are not recommended for storage

for more than one day.

Storage:

Temperature: Store MitoP at -20°C for long-term stability.

Container: Keep the container tightly closed to prevent contamination and degradation.

Location: Store in a designated, clearly labeled area for hazardous chemicals.

Disposal Plan
Proper disposal of MitoP and any contaminated materials is essential to prevent environmental

contamination and ensure compliance with local regulations.

Step-by-Step Disposal Protocol:

Segregation: All waste contaminated with MitoP, including unused solid compound,

solutions, and contaminated consumables (e.g., pipette tips, gloves, weighing paper), must

be segregated from general laboratory waste.

Solid Waste:

Collect solid MitoP waste and contaminated materials in a clearly labeled, sealed

container designated for chemical waste.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect liquid waste containing MitoP in a labeled, leak-proof container.

Do not mix with other incompatible chemical waste streams.
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Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name "MitoP (MitoPhenol)" and the approximate concentration and quantity.

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area until it is collected by the institution's environmental health and safety (EHS)

department.

Arranging for Pickup: Follow your institution's specific procedures for arranging the pickup

and disposal of chemical waste through the EHS office.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do

not induce vomiting. Seek immediate medical attention.

Spill:

For small spills of the solid, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Ensure the spill area is well-ventilated.

Wear appropriate PPE during cleanup.
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling MitoP from receipt to

disposal.
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Caption: Workflow for the safe handling of MitoP.
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To cite this document: BenchChem. [Personal protective equipment for handling MitoP].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593281#personal-protective-equipment-for-handling-
mitop]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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